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Compound of Interest

Compound Name: (Z)-Aconitic acid

Cat. No.: B3028178 Get Quote

A Comparative Analysis of Commercial (Z)-
Aconitic Acid for Researchers
For scientists and professionals in drug development, the purity and quality of starting materials

are paramount. (Z)-Aconitic acid, a key intermediate in the Krebs cycle, is increasingly utilized

in various research applications. This guide provides an objective comparison of commercially

available (Z)-Aconitic acid from various suppliers, supported by detailed experimental

protocols for independent quality assessment.

Supplier and Product Comparison
The following table summarizes the specifications of (Z)-Aconitic acid offered by prominent

chemical suppliers. The data is compiled from publicly available information on the suppliers'

websites. Researchers are encouraged to request a certificate of analysis for the specific lot

they intend to purchase for detailed purity information.
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Supplier
Product/Catalog
No.

Stated Purity (%)
Analytical
Method(s)

MedchemExpress HY-W016814R 99.13% HPLC, NMR, MS

TargetMol T8137 99.97% HPLC

Thermo Scientific

Chemicals
A16010.03 tech. 85% Not specified

ChemScene CS-W017530 ≥98% NMR

Santa Cruz

Biotechnology
sc-210451 ≥98% Not specified

Sigma-Aldrich C3430 ≥98% Not specified

Note: The stated purity can vary between lots. "Not specified" indicates that the analytical

method was not readily available on the product page. It is best practice to contact the supplier

for this information.

Experimental Protocols for Quality Assessment
To independently verify the purity and quality of (Z)-Aconitic acid, the following experimental

protocols are provided.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method allows for the quantification of (Z)-Aconitic acid and the detection of impurities.

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Phosphoric acid (or another suitable acid for pH adjustment)

(Z)-Aconitic acid reference standard

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of methanol and a 0.1% phosphoric acid

solution in water. The ratio may need to be optimized, but a starting point could be a gradient

elution to separate potential impurities with different polarities. A common mobile phase

composition is a mixture of methanol and 0.1% phosphoric acid solution, for example in a

3:97 volume ratio.[1]

Standard Solution Preparation: Accurately weigh and dissolve the (Z)-Aconitic acid
reference standard in the mobile phase to prepare a stock solution of known concentration.

Prepare a series of dilutions to create a calibration curve.

Sample Solution Preparation: Accurately weigh and dissolve the (Z)-Aconitic acid from the

supplier in the mobile phase to a concentration within the range of the calibration curve.

Chromatographic Conditions:

Column: C18 reversed-phase column

Mobile Phase: Gradient elution with methanol and 0.1% phosphoric acid in water.

Flow Rate: 0.8-1.0 mL/min

Detection Wavelength: 210 nm[1]

Injection Volume: 10-20 µL

Analysis: Inject the standard and sample solutions into the HPLC system.

Quantification: Calculate the purity of the sample by comparing the peak area of the analyte

with the calibration curve generated from the reference standard.
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Identity Confirmation by Mass Spectrometry (MS)
This method confirms the molecular weight of (Z)-Aconitic acid.

Instrumentation:

Liquid Chromatography-Mass Spectrometry (LC-MS) system with an electrospray ionization

(ESI) source.

Procedure:

Sample Preparation: Prepare a dilute solution of the (Z)-Aconitic acid sample in a suitable

solvent (e.g., methanol/water).

Infusion: Infuse the sample solution directly into the mass spectrometer or inject it through

the LC system.

MS Analysis: Acquire the mass spectrum in negative ion mode. The expected [M-H]⁻ ion for

(Z)-Aconitic acid (C₆H₆O₆, MW: 174.11) is m/z 173.0.[2]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
This method provides detailed information about the chemical structure and can be used to

identify isomers and impurities.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

Deuterated solvent (e.g., DMSO-d₆, D₂O)

(Z)-Aconitic acid sample

Procedure:
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Sample Preparation: Dissolve an appropriate amount of the (Z)-Aconitic acid sample in the

chosen deuterated solvent.

NMR Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts and coupling constants

should be consistent with the structure of (Z)-Aconitic acid and can be compared with

literature values or a reference standard. 2D NMR experiments, such as COSY and HMQC,

can provide further structural confirmation.[3]

Visualizing the Workflow and Biological Context
To better understand the experimental process and the biological relevance of (Z)-Aconitic
acid, the following diagrams are provided.
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Caption: Experimental workflow for assessing the quality of (Z)-Aconitic acid.
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Caption: Role of (Z)-Aconitic acid in the Citric Acid Cycle.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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